Cas no 1804458-04-5 (2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine
• CAS No: 1804458-04-5
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4870641
• Update Time: 2025-07-21

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-2-5-3(6(10)11)1-4(9)7(12)13-5/h1,6H,2H2
• InChI Key： STSTYTUONUIQDT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CBr)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine

Comprehensive Overview of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804458-04-5)

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804458-04-5) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, difluoromethyl, and iodo substituents, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable tool for chemists exploring novel drug candidates or crop protection agents.

In recent years, the demand for halogenated pyridines like 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine has surged due to their role in developing next-generation pharmaceuticals and sustainable agrochemicals. Researchers are particularly interested in its multi-halogenated structure, which offers diverse reactivity patterns for cross-coupling reactions, nucleophilic substitutions, and other transformative processes. The compound's CAS No. 1804458-04-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and material science.

One of the most compelling aspects of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine is its potential application in targeted drug delivery systems. With the rise of precision medicine and personalized therapeutics, this compound's ability to serve as a versatile building block for small-molecule inhibitors or bioconjugates aligns with current industry trends. Its difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability—a critical factor in modern drug design.

From an environmental perspective, the agrochemical industry is exploring halogenated pyridines like CAS No. 1804458-04-5 for developing low-residue pesticides. The compound's chloro and iodo substituents contribute to its herbicidal and fungicidal properties, while the bromomethyl moiety allows for further functionalization. This aligns with the global push toward green chemistry and sustainable agriculture, addressing common search queries about eco-friendly crop protection solutions.

The synthesis and handling of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine require expertise in organofluorine chemistry and halogenation techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring the compound meets the stringent purity standards required for research applications. Its CAS No. 1804458-04-5 is often referenced in patent literature, highlighting its commercial relevance.

As the scientific community continues to investigate multi-functionalized pyridines, 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine stands out for its adaptability in high-throughput screening and combinatorial chemistry. Its compatibility with modern catalytic systems and flow chemistry setups makes it a candidate for scalable production. Researchers frequently inquire about its storage conditions, solubility profiles, and handling precautions—topics that dominate academic and industrial discussions.

In conclusion, 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804458-04-5) represents a convergence of innovation in heterocyclic chemistry and applied sciences. Its multifaceted applications—from drug discovery to agrochemical development—underscore its value in addressing contemporary challenges. As interest in halogen-rich scaffolds grows, this compound is poised to remain a focal point in cutting-edge research and industrial applications.